Cas no 42879-03-8 (4-bromobut-2-enenitrile)
4-bromobut-2-enenitrile structure
Product Name:4-bromobut-2-enenitrile
CAS No:42879-03-8
MF:C4H4BrN
MW:145.985260009766
CID:2638438
PubChem ID:11126402
Update Time:2025-04-21
4-bromobut-2-enenitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-bromobut-2-enenitrile
- SY381483
- AT10435
- AKOS026728422
- DA-05911
- 820-987-9
- 2-Butenenitrile, 4-bromo-
- 42879-03-8
- (E)-4-Bromo-2-butenenitrile
- DNQQWHOUZPHKMD-UHFFFAOYSA-N
-
- Inchi： 1S/C4H4BrN/c5-3-1-2-4-6/h1-2H,3H2
- InChI Key： DNQQWHOUZPHKMD-UHFFFAOYSA-N
- SMILES： BrCC=CC#N
Computed Properties
- Exact Mass: 144.95271g/mol
- Monoisotopic Mass: 144.95271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 87
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1
- Topological Polar Surface Area: 23.8Ų
4-bromobut-2-enenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1220377-5g |
4-Bromocrotononitrile |
42879-03-8 | 95% | 5g |
$2185 | 2024-07-28 | |
| TRC | B488148-10mg |
4-bromobut-2-enenitrile |
42879-03-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B488148-50mg |
4-bromobut-2-enenitrile |
42879-03-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B488148-100mg |
4-bromobut-2-enenitrile |
42879-03-8 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-109937-0.05g |
4-bromobut-2-enenitrile |
42879-03-8 | 94% | 0.05g |
$202.0 | 2023-10-27 | |
| Enamine | EN300-109937-0.1g |
4-bromobut-2-enenitrile |
42879-03-8 | 94% | 0.1g |
$301.0 | 2023-10-27 | |
| Enamine | EN300-109937-0.25g |
4-bromobut-2-enenitrile |
42879-03-8 | 94% | 0.25g |
$431.0 | 2023-10-27 | |
| Enamine | EN300-109937-0.5g |
4-bromobut-2-enenitrile |
42879-03-8 | 94% | 0.5g |
$679.0 | 2023-10-27 | |
| Enamine | EN300-109937-1.0g |
4-bromobut-2-enenitrile |
42879-03-8 | 94% | 1.0g |
$871.0 | 2023-07-10 | |
| Enamine | EN300-109937-2.5g |
4-bromobut-2-enenitrile |
42879-03-8 | 94% | 2.5g |
$1707.0 | 2023-10-27 |
4-bromobut-2-enenitrile Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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